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Compound of Interest

Compound Name:
(3-Hydroxyprop-1-en-1-

yl)trimethylazanium chloride

Cat. No.: B11748225

Get Quote

Executive Summary & Compound Identity
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9) is a quaternary

ammonium salt characterized by an enammonium structure. Unlike standard cationic reagents

(like CHPTAC) which rely on epoxide or chlorohydrin functionality for reactivity, this molecule

features a reactive double bond conjugated to the quaternary nitrogen, alongside a primary

hydroxyl group.

IUPAC Name: [(E)-3-hydroxyprop-1-enyl]-trimethylazanium chloride

Common Identifier: 3-Hydroxy-1-propenyl-trimethylammonium chloride (HPTmA)

Core Application: Functional monomer for cationic polymers, surface modification, and

biochemical reagents where a rigid, unsaturated cationic linker is required.
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The critical structural distinction lies in the C=C double bond directly attached to the nitrogen

atom (

). This creates a unique electronic environment compared to "Allyl" derivatives (

) or saturated analogs.

Target Compound (HPTmA) Primary Alternative (CHPTAC)

Enammonium Salt
[Me3N+ - CH = CH - CH2 - OH] Cl-

(Unsaturated, Conjugated)

Chlorohydrin Salt
[Me3N+ - CH2 - CH(OH) - CH2 - Cl] Cl-
(Saturated, Reactive Epoxide Precursor)

Distinguished by
C=C Stretch (1660 cm-1)

Click to download full resolution via product page

Caption: Structural comparison highlighting the conjugated alkene system in HPTmA versus

the saturated chlorohydrin backbone of CHPTAC.

FTIR Characterization: The Fingerprint
The FTIR spectrum of HPTmA is defined by the interplay between the electron-withdrawing

quaternary ammonium group and the electron-rich hydroxyl/alkene system.
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Functional
Group

Wavenumber
(cm⁻¹)

Intensity
Vibrational
Mode

Diagnostic
Significance

O-H 3350 – 3450 Strong, Broad Stretching

Indicates

presence of

hydroxyl group.

Broadening due

to H-bonding

with

and moisture.

=C-H 3020 – 3060 Medium Stretching

Critical:

Diagnostic for

unsaturation.

Distinguishes

from saturated

analogs

(Choline,

CHPTAC).

C-H (Alkyl) 2920 – 2980 Medium Stretching

Methyl groups on

Nitrogen (

).

C=C 1655 – 1675 Medium/Strong Stretching

Primary

Identifier. The

attachment often

shifts this slightly

higher than

typical alkenes

due to the

inductive effect.

N-CH₃ 1470 – 1490 Strong Bending (Def)

Characteristic

"Headgroup"

peak for all

trimethylammoni

um salts.
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C-O 1050 – 1080 Strong Stretching

Primary alcohol (

). Distinct from

secondary

alcohols (~1100

cm⁻¹).

C-N 950 – 970 Medium Stretching

Skeletal vibration

of the quaternary

center.

=C-H (oop) 900 – 950 Medium Bending

Out-of-plane

bending for

trans-

disubstituted

alkenes (typically

~960 cm⁻¹,

shifted by

).

Comparative Analysis: HPTmA vs. Alternatives
Researchers often confuse HPTmA with CHPTAC (the standard cationizing agent) or Choline

Chloride (a biological standard). The table below outlines how to distinguish them using FTIR.

HPTmA vs. CHPTAC (3-Chloro-2-
hydroxypropyltrimethylammonium chloride)

The Confusion: Both are hygroscopic quaternary salts used to introduce cationic charges.

The Distinction: CHPTAC is saturated. It lacks the C=C double bond.

Key Spectral Differences:

1660 cm⁻¹ Region: HPTmA shows a distinct C=C peak. CHPTAC is transparent in this

region (or shows only weak adsorbed water bending at 1640 cm⁻¹).
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Fingerprint Region: CHPTAC has a C-Cl stretch (often obscured around 700-750 cm⁻¹)

and a secondary alcohol C-O stretch (~1100 cm⁻¹), whereas HPTmA has a primary

alcohol C-O stretch (~1050 cm⁻¹).

HPTmA vs. Choline Chloride
The Confusion: Choline is the saturated analog of the propenyl chain (minus one

carbon/double bond).

The Distinction: Choline (

) has no alkene.

Key Spectral Differences:

Choline lacks the =C-H stretch (3050 cm⁻¹) and C=C stretch (1660 cm⁻¹).

Choline's C-C backbone vibrations (1000-1200 cm⁻¹) are simpler than the conjugated

HPTmA system.

Summary Comparison Table
Feature HPTmA (Target)

CHPTAC

(Alternative)
Choline Chloride

(Analog)

Structure
Unsaturated (

)

Saturated (

)

Saturated (

)

C=C Stretch Present (~1665 cm⁻¹) Absent Absent

=C-H Stretch Present (>3000 cm⁻¹) Absent Absent

Alcohol Type
Primary (

)

Secondary (

)

Primary (

)

C-O Stretch ~1060 cm⁻¹ ~1100 cm⁻¹ ~1080 cm⁻¹

C-Cl Stretch Absent
Present (~700-750

cm⁻¹)
Absent
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Experimental Protocol: Ensuring Spectral Integrity
Quaternary ammonium salts are extremely hygroscopic. Atmospheric moisture can obliterate

the O-H region and create a false "water bending" peak at 1640 cm⁻¹, mimicking a C=C bond.
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Start: Sample Prep

Step 1: Vacuum Dry
(40°C, >4 hours)

Remove physiosorbed water

Step 2: Method Selection

ATR (Diamond/ZnSe)
Fast, minimal prep

*Preferred*

KBr Pellet
Requires dry box

Risk of moisture uptake

Step 3: Acquisition
(32 scans, 4 cm⁻¹ res)

Step 4: Validation
Check 1640 cm⁻¹ region

Is 1640 peak broad?

Sharp Peak at ~1665:
Confirmed C=C (HPTmA)

No

Broad Blob at 1640:
Residual Water
(Re-dry Sample)

Yes

Repeat

Click to download full resolution via product page
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Caption: Decision tree for eliminating moisture interference in FTIR analysis of hygroscopic

ammonium salts.

Critical Steps:
Drying: Dry the sample in a vacuum oven at 40°C for at least 4 hours before analysis.

ATR vs. KBr: Use Diamond ATR (Attenuated Total Reflectance). KBr pellets are discouraged

as KBr is hygroscopic and can facilitate moisture absorption during grinding, leading to false

positives in the 1640 cm⁻¹ region.

Baseline Correction: Perform a background scan immediately before the sample to account

for atmospheric water vapor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C593817&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C593817&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C138249&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C593817&Type=IR-SPEC
https://www.benchchem.com/product/b11748225/docs?utm_src=pdf-body#comparative-spectroscopic-guide-3-hydroxyprop-1-en-1-yl-trimethylazanium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/73309138
https://www.benchchem.com/product/b11748225?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11748225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Trimethylamine hydrochloride [webbook.nist.gov]

2. Phenyltrimethylammonium chloride [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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